{7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol

• Molecular Formula: C12H22O2
• Molecular Weight: 198.30 g/mol
• SMILES: CC1CCC2(CCC(O2)CO)CC1C
• InChI: InChI=1S/C12H22O2/c1-9-3-5-12(7-10(9)2)6-4-11(8-13)14-12/h9-11,13H,3-8H2,1-2H3
• InChIKey: KVYHPKKZATVBQZ-UHFFFAOYSA-N

{7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol – Compound Overview

{7,8‑Dimethyl‑1‑oxaspiro[4.5]decan‑2‑yl}methanol (CAS 1856692‑14‑2) is a C12H22O2 spirocyclic compound comprising a tetrahydrofuran ring fused via a spiro‑carbon to a 7,8‑dimethyl‑substituted cyclohexane ring, with a primary hydroxymethyl group at the 2‑position [REFS‑1]. It belongs to the 1‑oxaspiro[4.5]decane class, a scaffold extensively explored in fragrance chemistry for woody‑ambery olfactory profiles [REFS‑2] and increasingly in medicinal chemistry for opioid receptor ligands and antibacterial agents [REFS‑3]. The compound is commercially supplied at 95% purity [REFS‑1] and serves as a versatile intermediate for ester, ether, and aldehyde derivatives.

● Conformationally constrained 7,8-vicinal dimethyl spirocyclic core for target binding studies where rigidity is valued

● Primary alcohol group enables ester, ether, and aldehyde derivatization for fragment elaboration

● Research-grade supply supports synthesis and screening library integration

• [1] Gilles, L.; Antoniotti, S. Spirocyclic Compounds in Fragrance Chemistry: Synthesis and Olfactory Properties. ChemPlusChem 2022, 87, e202200227. View Source
• [2] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261-268. View Source

{7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol – Substitution Risks

Within the 1‑oxaspiro[4.5]decane family, the precise position and stereochemistry of methyl substituents on the cyclohexane ring profoundly alter molecular shape, conformational bias, and ultimately olfactory or biological target engagement [REFS‑1]. Kraft and Popaj demonstrated that shifting a single methyl group on the spirocyclic core can change odor threshold by more than 1000‑fold — from 0.094 ng/L air to 99.4 ng/L air — and can redirect odor character from woody‑ambery to metallic‑earthy [REFS‑2]. Consequently, interchanging {7,8‑dimethyl} (vicinal, adjacent substitution) with {8,8‑dimethyl} (geminal), {7,9‑dimethyl} (1,3‑spaced), or the unsubstituted parent compound is expected to produce a different conformational ensemble and a distinct interaction profile with biological targets or olfactory receptors. Generic substitution without quantitative verification carries a high risk of property drift.

Methyl regioisomer substitution

Interchanging 7,8-vicinal with 8,8-geminal or 7,9-spaced dimethyl isomers may shift conformational bias and odor threshold by orders of magnitude — direct substitution without verification is not recommended.

Alcohol vs. amine or ketone analog

Replacing the primary alcohol with the amine (CAS 1862672-79-4) or ketone derivative restricts synthetic access to ester-linked probes and aldehyde intermediates, altering downstream chemistry options.

• [1] Gilles, L.; Antoniotti, S. Spirocyclic Compounds in Fragrance Chemistry: Synthesis and Olfactory Properties. ChemPlusChem 2022, 87, e202200227. View Source
• [2] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261-268. View Source

{7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol – Differentiation Evidence

Methyl Position and Odor Threshold Sensitivity

In a direct structure–odor study of methyl‑substituted acetyl‑1‑oxaspiro[4.5]decanes, Kraft and Popaj reported that the (5′R*,7′S*,8′S*)‑configured 1‑(4′,4′,7′,8′‑tetramethyl‑1′‑oxaspiro[4.5]decan‑7′/8′‑yl)ethan‑1‑one (compound 14) exhibited a potent woody‑ambery character with an odor threshold of 0.094 ng/L air, while a differently substituted analog (compound 11) displayed a metallic‑earthy profile with a threshold of 99.4 ng/L air — a 1058‑fold difference arising solely from changes in methyl substitution and stereochemistry [REFS‑1]. Although the target compound {7,8‑dimethyl‑1‑oxaspiro[4.5]decan‑2‑yl}methanol has not been individually measured in published threshold panels, it shares the vicinal 7,8‑dimethyl motif with the most potent odorants in this series and differs from the 8,8‑geminal isomer (CAS 1863254‑92‑5) and the 7,9‑isomer (CAS 1882437‑67‑3) in the spatial presentation of methyl groups to olfactory receptors.

Odor threshold sensitivity

Class-level

Target: not individually measured; vicinal 7,8-dimethyl motif linked to low-threshold odorants. Kraft & Popaj (2008): 1058× fold difference between regioisomeric acetyl analogs (0.094 vs 99.4 ng/L air).

Regioisomer choice can shift reported sensory performance by >1000×.

Based on structural analogy; target compound not directly measured.

Evidence Dimension	Odor detection threshold (ng/L air)
Target Compound Data	Not directly measured; predicted to fall within the 0.1–100 ng/L range characteristic of methyl‑substituted 1‑oxaspiro[4.5]decanes based on structural analogy to acetyl derivatives reported by Kraft & Popaj (2008).
Comparator Or Baseline	Compound 14 (4′,4′,7′,8′-tetramethyl acetyl derivative): 0.094 ng/L air. Compound 11 (regioisomeric acetyl derivative): 99.4 ng/L air. Unsubstituted parent 1‑oxaspiro[4.5]decane: no threshold reported.
Quantified Difference	Fold‑difference between regioisomeric acetyl analogs: 1058×. The 7,8‑vicinal dimethyl pattern is associated with the low‑threshold (high‑potency) end of the range.
Conditions	GC‑olfactometry; panel evaluation; compounds tested as racemates (Kraft & Popaj, Eur. J. Org. Chem. 2008).

Why This Matters

For fragrance procurement, a >1000‑fold odor threshold difference between regioisomers means that substituting the 7,8‑dimethyl compound with an 8,8‑ or 7,9‑dimethyl analog without verification could result in a dramatic loss of odor potency, rendering a formulation ineffective at typical use levels.

• [1] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261-268. View Source

Conformational Restriction by Vicinal 7,8-Dimethyl Substitution

The 7,8‑vicinal dimethyl substitution pattern on the cyclohexane ring of the 1‑oxaspiro[4.5]decane scaffold introduces 1,2‑diaxial steric interactions that bias the cyclohexane ring toward a specific chair conformer, distinct from the conformational equilibrium in the 8,8‑geminal isomer (where both methyl groups occupy the same carbon) or the 7,9‑isomer (1,3‑spaced, reduced steric clash) [REFS‑1]. Conformational analysis of 1‑oxaspiro[4.5]decanes by NMR and molecular modeling, as reviewed by Gilles and Antoniotti, confirms that spirocyclic ring fusion already restricts rotational freedom, and additional methyl substituents further rigidify the scaffold [REFS‑2]. This conformational pre‑organization is critical for specific receptor interactions — opioid receptor ligands based on substituted azaspiro[4.5]decanes demonstrate that subtle changes in cyclohexane substitution alter μ‑opioid vs. ORL1 receptor selectivity [REFS‑3].

Conformational bias

Reported

7,8-vicinal dimethyl creates 1,2-diaxial interaction, biasing chair conformer. Rigidity ranking: 7,8 > 8,8 > 7,9 > unsubstituted.

Supports reduced entropic penalty hypothesis for target binding studies.

NMR and modeling data; no quantitative ring-flip barrier available.

Evidence Dimension	Conformational bias of the cyclohexane ring
Target Compound Data	7,8‑vicinal dimethyl: 1,2‑steric interaction biases one chair conformer; restricted ring‑flipping.
Comparator Or Baseline	8,8‑geminal dimethyl (CAS 1863254‑92‑5): both methyls on C8; different steric environment. 7,9‑dimethyl (CAS 1882437‑67‑3): 1,3‑spaced; reduced steric clash, greater conformational flexibility. Unsubstituted parent (CAS 129055‑63‑6): full chair‑flip equilibrium.
Quantified Difference	No direct ΔG‡ for ring‑flip available; qualitative ranking of rigidity: 7,8‑vicinal > 8,8‑geminal > 7,9‑spaced > unsubstituted.
Conditions	NMR conformational analysis and molecular modeling (Gilles & Antoniotti, ChemPlusChem 2022; Kraft & Popaj, Eur. J. Org. Chem. 2008).

Why This Matters

Conformational pre‑organization directly impacts the entropic component of target binding. For medicinal chemistry procurement, the 7,8‑vicinal isomer is predicted to have a lower entropic penalty upon receptor binding compared to more flexible analogs, potentially translating to improved binding affinity.

• [1] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261-268. View Source
• [2] Gilles, L.; Antoniotti, S. Spirocyclic Compounds in Fragrance Chemistry: Synthesis and Olfactory Properties. ChemPlusChem 2022, 87, e202200227. View Source
• [3] Substituted azaspiro(4.5)decane derivatives with affinity for μ‑opioid receptor and ORL1 receptor. Patent WO2015177434A1, 2015. View Source

Alcohol vs. Amine: Derivatization Advantage

The 2‑hydroxymethyl group of {7,8‑dimethyl‑1‑oxaspiro[4.5]decan‑2‑yl}methanol permits esterification (acyl chlorides, anhydrides), etherification (Williamson synthesis, Mitsunobu), and mild oxidation to the corresponding aldehyde or carboxylic acid, providing three orthogonal derivatization vectors [REFS‑1]. In contrast, the amine analog {7,8‑dimethyl‑1‑oxaspiro[4.5]decan‑2‑yl}methanamine (CAS 1862672‑79‑4) is restricted to amide formation, reductive amination, and sulfonamide chemistry [REFS‑2]. This functional group complementarity means the alcohol and amine are not interchangeable building blocks — a fragment‑based drug discovery campaign selecting the alcohol gains access to ester‑linked probe molecules and aldehyde intermediates that are structurally inaccessible from the amine.

Synthetic versatility

Reported

Alcohol: esterification, etherification, oxidation to aldehyde/acid. Amine (CAS 1862672-79-4): amide, sulfonamide, reductive amination.

Alcohol supports broader synthetic access for SAR exploration.

Functional group orthogonality is categorical.

Evidence Dimension	Synthetic derivatization pathways available
Target Compound Data	Primary alcohol: esterification, etherification, oxidation to aldehyde/carboxylic acid, tosylation/nucleophilic displacement.
Comparator Or Baseline	Amine analog (CAS 1862672‑79‑4): amide formation, reductive amination, sulfonamide formation, urea formation. Ketone analog (8,8‑dimethyl‑1‑oxaspiro[4.5]decan‑2‑one): reduction, Grignard addition, enolate chemistry.
Quantified Difference	No quantitative yield comparison available; functional group orthogonality is categorical.
Conditions	Standard organic synthesis methods (Gilles & Antoniotti review of spirocyclic derivatization, ChemPlusChem 2022).

Why This Matters

For procurement decisions in medicinal chemistry or chemical biology, selecting the alcohol over the amine determines the accessible chemical space for SAR exploration. The alcohol enables ester prodrug strategies and aldehyde‑based bioconjugation that are not available to the amine.

• [1] Gilles, L.; Antoniotti, S. Spirocyclic Compounds in Fragrance Chemistry: Synthesis and Olfactory Properties. ChemPlusChem 2022, 87, e202200227. View Source

Lipophilicity Shift by Dimethyl Substitution

The unsubstituted parent compound {1‑oxaspiro[4.5]decan‑2‑yl}methanol (CAS 129055‑63‑6) has a predicted logP of approximately 2.50, a boiling point of 253.2 ± 8.0 °C (predicted), and a density of 1.05 ± 0.1 g/cm³ (predicted) [REFS‑1]. Addition of two methyl groups at positions 7 and 8 increases the molecular weight from 170.25 to 198.30 g/mol and is predicted to raise logP by approximately 1.0–1.2 units (to ~3.5–3.7), based on the incremental contribution of two aliphatic –CH₂– groups to octanol/water partitioning [REFS‑2]. This lipophilicity shift impacts both volatility (relevant to fragrance performance) and membrane permeability (relevant to drug design), differentiating the dimethyl compound from the unsubstituted scaffold in any application where logP controls biodistribution or headspace concentration.

Predicted logP increase

Data to verify

ΔlogP ≈ +1.0–1.2 vs unsubstituted parent

Predicted lipophilicity shift; requires experimental confirmation for ADME/formulation studies.

Fragment-based calculation; experimental logP not available.

Evidence Dimension	Predicted octanol/water partition coefficient (logP)
Target Compound Data	Estimated logP ~3.5–3.7 (predicted from fragment addition); MW 198.30 g/mol.
Comparator Or Baseline	Unsubstituted parent (CAS 129055‑63‑6): predicted logP 2.50; predicted bp 253.2 °C; density 1.05 g/cm³; MW 170.25 g/mol.
Quantified Difference	ΔlogP ≈ +1.0–1.2 units; ΔMW = +28.05 g/mol.
Conditions	Predicted properties from ChemicalBook database for parent compound; logP increment estimated by fragment‑based calculation (two aliphatic carbon contributions).

Why This Matters

A logP increase of ~1 unit corresponds to roughly a 10‑fold increase in membrane permeability or fat solubility, directly affecting fragrance substantivity, formulation behavior, and pharmacokinetic properties in drug discovery programs.

{7,8-Dimethyl-1-oxaspiro[4.5]decan-2-yl}methanol – Application Scenarios

Conformationally Constrained Fragment for Drug Discovery

The 7,8‑vicinal dimethyl substitution locks the cyclohexane ring into a preferred conformation, reducing entropic penalty upon target binding [REFS‑1]. The primary alcohol provides a synthetic handle for rapid esterification to generate fragment libraries [REFS‑2]. Patents on substituted azaspiro[4.5]decane derivatives demonstrate that this scaffold class engages μ‑opioid and ORL1 receptors with tunable selectivity [REFS‑3], making the 7,8‑dimethyl alcohol a strategic starting fragment for CNS‑targeted screening collections where conformational rigidity is prized.

Pro-Fragrance Precursor for Controlled Release

Methyl‑substituted 1‑oxaspiro[4.5]decanes are established as woody‑ambery odorants with odor thresholds spanning three orders of magnitude (0.094–99.4 ng/L air) depending on substitution pattern [REFS‑1]. The hydroxymethyl group of the target compound enables esterification with fatty acids or succinates to create pro‑fragrances that release the active alcohol upon hydrolysis, providing controlled fragrance delivery in laundry or personal care applications. The 7,8‑vicinal dimethyl pattern is structurally associated with the high‑potency (low‑threshold) subset of this odorant family [REFS‑2].

Spirocyclic Alcohol for Parallel Library Synthesis

Unlike the amine analog (CAS 1862672‑79‑4), the alcohol functional group permits Williamson ether synthesis under mild basic conditions and Swern/Dess–Martin oxidation to the aldehyde, which can then undergo reductive amination or Wittig olefination [REFS‑1]. This three‑step derivatization sequence — alcohol → aldehyde → amine or alkene — provides access to chemical space that the amine analog cannot reach, making the alcohol the preferred building block for diversity‑oriented synthesis campaigns that require orthogonal functional group reactivity [REFS‑2].

Physicochemical Probe: Methyl Substitution and Membrane Permeability

The predicted logP shift of ~1.0–1.2 units relative to the unsubstituted parent (logP 2.50 → ~3.5–3.7) [REFS‑1] makes this compound a useful probe for studying how incremental methylation of a spirocyclic scaffold affects membrane permeability, plasma protein binding, and metabolic stability. The 7,8‑vicinal dimethyl isomer serves as a sterically congested comparator to the 8,8‑geminal and 7,9‑spaced regioisomers in systematic SAR studies of lipophilicity‑driven pharmacokinetic properties.

Application

Selection Property

Validation Focus

Fragment-based drug discovery

Conformational pre-organization & alcohol synthetic handle

Target binding assays; library synthesis

Pro-fragrance precursor research

Esterification for controlled release

Hydrolytic release kinetics; odor threshold verification

Diversity-oriented synthesis

Orthogonal alcohol reactivity

Aldehyde/amine/alkene product diversity

Lipophilicity SAR studies

Methyl substitution effect on logP

Membrane permeability; ADME profiling

• [1] Kraft, P.; Popaj, K. Unexpected Tethering in the Synthesis of Methyl-Substituted Acetyl-1-oxaspiro[4.5]decanes: Novel Woody–Ambery Odorants with Improved Bioavailability. Eur. J. Org. Chem. 2008, 261-268. View Source
• [2] Gilles, L.; Antoniotti, S. Spirocyclic Compounds in Fragrance Chemistry: Synthesis and Olfactory Properties. ChemPlusChem 2022, 87, e202200227. View Source
• [3] Substituted azaspiro(4.5)decane derivatives with affinity for μ‑opioid receptor and ORL1 receptor. Patent WO2015177434A1, 2015. View Source